3,4-Diamino-5-nitropyridine
Overview
Description
3,4-Diamino-5-nitropyridine, also known as 5-nitropyridine-3,4-diamine, is a chemical compound with the molecular formula C5H6N4O2 . It is used as a heterocyclic building block in the preparation of various compounds .
Synthesis Analysis
The synthesis of 3,4-Diamino-5-nitropyridine involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent to produce the N-nitropyridinium ion. This ion is then reacted with SO2/HSO3– in water to obtain 3-nitropyridine . From 4-aminopyridine, imidazo[4,5-c]pyridines have been synthesized .Molecular Structure Analysis
The molecular weight of 3,4-Diamino-5-nitropyridine is 154.13 g/mol . The InChI representation of the molecule isInChI=1S/C5H6N4O2/c6-3-1-8-2-4 (5 (3)7)9 (10)11/h1-2H,6H2, (H2,7,8) . Chemical Reactions Analysis
The reaction mechanism of 3,4-Diamino-5-nitropyridine is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift .Physical And Chemical Properties Analysis
3,4-Diamino-5-nitropyridine has a molecular weight of 154.13 g/mol . It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 5 . The exact mass of the molecule is 154.04907545 g/mol .Scientific Research Applications
Green Chemistry: Multicomponent Synthesis
The compound is utilized in multicomponent reactions that align with the principles of green chemistry. These reactions aim for low environmental impact and atom economy. The synthesis of unsymmetrical 5-nitropyridines via multicomponent reactions significantly shortens reaction times, decreases the number of steps, and improves yield, contributing to more sustainable chemical processes .
Material Science: Charge-Transfer Processes
In material science, 5-nitropyridine-3,4-diamine derivatives have applications in charge-transfer processes. Their unique structural characteristics make them suitable for use in organometallic chemistry, potentially leading to advancements in the development of new materials .
Crystal Engineering: Crystal Growth and Structure
This compound is also important in crystal engineering, where it is used for the growth and structural analysis of crystals. Studies have focused on its thermal, linear, and nonlinear optical properties, which are essential for understanding and developing new crystalline materials .
Organic Synthesis: Vicarious Substitution Method
The vicarious substitution method uses 5-nitropyridine-3,4-diamine to achieve high regioselectivity and yields in the synthesis of various substituted pyridines. This method is valuable for creating complex organic molecules with specific functional groups .
Drug Development: Antihypertensive Drugs
Derivatives of 5-nitropyridine-3,4-diamine relate to the class of antihypertensive drugs, such as nifedipine and nitrendipine, which act as calcium channel blockers. The structural feature of the 3-nitrophenyl substituent is a distinctive characteristic of these compounds, emphasizing the importance of this compound in the development of new effective drugs .
Heterocyclic Chemistry: Synthesis of Imidazo[4,5-b]pyridines
The compound is a precursor in the synthesis of imidazo[4,5-b]pyridines, an important class of heterocycles with broad bioactivities. These derivatives are synthesized through reactions involving diamines and aldehydes, leading to structures that are significant in the study of biology and disease treatment .
Analytical Chemistry: Spectroscopic Analysis
In analytical chemistry, 5-nitropyridine-3,4-diamine is studied for its spectroscopic properties. Mass spectrometry and infrared spectroscopy are used to analyze its structure and to understand its interactions with other substances, which is crucial for the identification and quantification of this compound in various samples .
Safety and Hazards
properties
IUPAC Name |
5-nitropyridine-3,4-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N4O2/c6-3-1-8-2-4(5(3)7)9(10)11/h1-2H,6H2,(H2,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OMUADEPNIQXNRG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C=N1)[N+](=O)[O-])N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60195764 |
Source
|
| Record name | Pyridine, 3,4-diamino-5-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60195764 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Diamino-5-nitropyridine | |
CAS RN |
4318-68-7 |
Source
|
| Record name | Pyridine, 3,4-diamino-5-nitro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004318687 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4318-68-7 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=114827 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Pyridine, 3,4-diamino-5-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60195764 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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